3-(2-Chloro-6-fluorophenyl)-1-(4-chloro-3-methylphenyl)prop-2-en-1-one

• IUPAC Name: (E)-3-(2-chloro-6-fluorophenyl)-1-(4-chloro-3-methylphenyl)prop-2-en-1-one
• InChI: InChI=1S/C16H11Cl2FO/c1-10-9-11(5-7-13(10)17)16(20)8-6-12-14(18)3-2-4-15(12)19/h2-9H,1H3/b8-6+
• InChI Key: GNGXZQIBNVGQAL-SOFGYWHQSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)C=CC2=C(C=CC=C2Cl)F)Cl
• Isomeric SMILES: CC1=C(C=CC(=C1)C(=O)/C=C/C2=C(C=CC=C2Cl)F)Cl
• Molecular Formula: C16H11Cl2FO
• Molecular Weight: 309.2 g/mol

Description

3-(2-Chloro-6-fluorophenyl)-1-(4-chloro-3-methylphenyl)prop-2-en-1-one, also known as EF24, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic properties. EF24 belongs to the class of chalcones, which are natural or synthetic compounds that have been shown to possess a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. In

Mechanism of Action

The mechanism of action of 3-(2-Chloro-6-fluorophenyl)-1-(4-chloro-3-methylphenyl)prop-2-en-1-one is not fully understood, but it is believed to involve the modulation of various signaling pathways that are involved in cell growth, survival, and apoptosis. 3-(2-Chloro-6-fluorophenyl)-1-(4-chloro-3-methylphenyl)prop-2-en-1-one has been found to inhibit the NF-κB signaling pathway, which is a key regulator of inflammation and cancer cell survival. 3-(2-Chloro-6-fluorophenyl)-1-(4-chloro-3-methylphenyl)prop-2-en-1-one has also been shown to activate the Nrf2-ARE signaling pathway, which is involved in the regulation of antioxidant and detoxification enzymes.
Biochemical and Physiological Effects
3-(2-Chloro-6-fluorophenyl)-1-(4-chloro-3-methylphenyl)prop-2-en-1-one has been found to have various biochemical and physiological effects, including the inhibition of cell growth and proliferation, the induction of apoptosis, and the modulation of signaling pathways involved in inflammation and oxidative stress. 3-(2-Chloro-6-fluorophenyl)-1-(4-chloro-3-methylphenyl)prop-2-en-1-one has also been shown to have a synergistic effect with chemotherapy and radiation therapy, which may enhance their anticancer activity.

Advantages and Limitations for Lab Experiments

3-(2-Chloro-6-fluorophenyl)-1-(4-chloro-3-methylphenyl)prop-2-en-1-one has several advantages for lab experiments, including its high potency and selectivity, its ability to penetrate cell membranes, and its relatively low toxicity. However, 3-(2-Chloro-6-fluorophenyl)-1-(4-chloro-3-methylphenyl)prop-2-en-1-one also has some limitations, including its poor solubility in aqueous solutions, its instability in the presence of light and air, and its potential to form reactive metabolites.

Future Directions

There are several future directions for the research on 3-(2-Chloro-6-fluorophenyl)-1-(4-chloro-3-methylphenyl)prop-2-en-1-one, including the development of more efficient synthesis methods, the investigation of its pharmacokinetics and pharmacodynamics, the evaluation of its efficacy and safety in preclinical and clinical studies, and the identification of its molecular targets and mechanism of action. 3-(2-Chloro-6-fluorophenyl)-1-(4-chloro-3-methylphenyl)prop-2-en-1-one may also have potential applications in the treatment of other diseases, such as neurodegenerative disorders and cardiovascular diseases.
Conclusion
In conclusion, 3-(2-Chloro-6-fluorophenyl)-1-(4-chloro-3-methylphenyl)prop-2-en-1-one is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic properties. 3-(2-Chloro-6-fluorophenyl)-1-(4-chloro-3-methylphenyl)prop-2-en-1-one has been found to possess anti-inflammatory, antioxidant, and anticancer properties, and has shown promising results in preclinical studies. 3-(2-Chloro-6-fluorophenyl)-1-(4-chloro-3-methylphenyl)prop-2-en-1-one has several advantages for lab experiments, but also has some limitations that need to be addressed. Further research is needed to fully understand the mechanism of action of 3-(2-Chloro-6-fluorophenyl)-1-(4-chloro-3-methylphenyl)prop-2-en-1-one and to evaluate its efficacy and safety in preclinical and clinical studies.

Scientific Research Applications

3-(2-Chloro-6-fluorophenyl)-1-(4-chloro-3-methylphenyl)prop-2-en-1-one has been shown to possess a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. 3-(2-Chloro-6-fluorophenyl)-1-(4-chloro-3-methylphenyl)prop-2-en-1-one has been found to inhibit the growth of various cancer cells, including breast, lung, prostate, and colon cancer cells. 3-(2-Chloro-6-fluorophenyl)-1-(4-chloro-3-methylphenyl)prop-2-en-1-one has also been shown to sensitize cancer cells to chemotherapy and radiation therapy. In addition, 3-(2-Chloro-6-fluorophenyl)-1-(4-chloro-3-methylphenyl)prop-2-en-1-one has been found to have anti-inflammatory and antioxidant effects, which may be beneficial in the treatment of various inflammatory and oxidative stress-related diseases.